Cas no 1805243-20-2 (4-Chloro-5-phenylnicotinic acid)

• Product Name: 4-Chloro-5-phenylnicotinic acid
• CAS No: 1805243-20-2
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 4903257
• Update Time: 2025-10-19

4-Chloro-5-phenylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-phenylnicotinic acid

• Inchi： 1S/C12H8ClNO2/c13-11-9(8-4-2-1-3-5-8)6-14-7-10(11)12(15)16/h1-7H,(H,15,16)
• InChI Key： OKLZYJVXTALUTH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-5-phenylnicotinic acid

Introduction to 4-Chloro-5-phenylnicotinic Acid (CAS No. 1805243-20-2)

4-Chloro-5-phenylnicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1805243-20-2, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound belongs to the nicotinic acid derivatives, a class of molecules widely studied for their potential biological activities. The structural features of 4-Chloro-5-phenylnicotinic acid, particularly the presence of a chloro substituent and a phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and mechanistic studies.

The chloro group at the 4-position introduces electrophilicity, enabling various functionalization strategies, while the phenyl ring enhances lipophilicity and interacts with biological targets in a specific manner. These structural attributes have positioned 4-Chloro-5-phenylnicotinic acid as a compound of interest in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its role in exploring new pharmacophores for treating metabolic disorders, inflammation, and other diseases.

In the context of contemporary research, 4-Chloro-5-phenylnicotinic acid has been investigated for its potential as an intermediate in synthesizing bioactive molecules. Its derivatives have shown promise in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention. For instance, studies have demonstrated that modifications at the chloro and phenyl positions can fine-tune the pharmacokinetic properties of derived compounds, enhancing their efficacy and selectivity.

One notable area of research involves the exploration of 4-Chloro-5-phenylnicotinic acid as a precursor in the synthesis of nicotinamide derivatives. Nicotinamide, a form of vitamin B3, plays a crucial role in cellular metabolism and has been linked to various health benefits. Researchers have leveraged the structural flexibility of 4-Chloro-5-phenylnicotinic acid to develop novel analogs with enhanced bioavailability and target specificity. These efforts align with global trends toward personalized medicine, where compounds like 4-Chloro-5-phenylnicotinic acid serve as building blocks for tailored therapeutic solutions.

The chloro substituent in 4-Chloro-5-phenylnicotinic acid also facilitates cross-coupling reactions, a cornerstone of modern organic synthesis. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings allow for the introduction of diverse functional groups, expanding the chemical space available for drug development. This versatility has made 4-Chloro-5-phenylnicotinic acid a preferred starting material for academic and industrial laboratories alike.

Moreover, computational studies have been instrumental in understanding the interactions between 4-Chloro-5-phenylnicotinic acid and biological targets. Molecular docking simulations have revealed that its structure can effectively bind to enzymes and receptors involved in key metabolic pathways. These insights have guided the design of next-generation compounds with improved pharmacological profiles. The integration of computational chemistry with experimental validation has accelerated the discovery process, making 4-Chloro-5-phenylnicotinic acid a cornerstone in modern drug design strategies.

The pharmaceutical industry has also recognized the potential of 4-Chloro-5-phenylnicotinic acid as a lead compound for further optimization. By systematically modifying its structure, researchers aim to develop drugs with reduced side effects and enhanced therapeutic outcomes. Preclinical studies have begun to explore its efficacy in models of inflammation and metabolic disorders, providing preliminary evidence for its clinical relevance.

From a synthetic chemistry perspective, 4-Chloro-5-phenylnicotinic acid exemplifies the importance of heterocyclic compounds in medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for generating structurally diverse libraries for high-throughput screening. This approach has been successful in identifying novel bioactive molecules that might otherwise remain undiscovered through traditional methods.

In conclusion, 4-Chloro-5-phenylnicotinic acid (CAS No. 1805243-20-2) represents a significant advancement in chemical biology and pharmaceutical research. Its structural features, coupled with its synthetic versatility, make it a valuable tool for developing new therapeutics. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.